Cas no 423153-34-8 (2-(5Z)-5-(2-nitrophenyl)methylidene-2,4-dioxo-1,3-thiazolidin-3-ylacetic acid)

• Product Name: 2-(5Z)-5-(2-nitrophenyl)methylidene-2,4-dioxo-1,3-thiazolidin-3-ylacetic acid
• CAS No: 423153-34-8
• MF: C₁₂H₈N₂O₆S
• MW: 308.266721725464
• CID: 6291526
• PubChem ID: 1201042
• Update Time: 2025-05-20

2-(5Z)-5-(2-nitrophenyl)methylidene-2,4-dioxo-1,3-thiazolidin-3-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5Z)-5-(2-nitrophenyl)methylidene-2,4-dioxo-1,3-thiazolidin-3-ylacetic acid
• 2-[(5Z)-5-[(2-nitrophenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]acetic acid
• SR-01000358375-1
• [(5Z)-5-(2-nitrobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetic acid
• AKOS000563830
• SR-01000358375
• 423153-34-8
• F0804-0008
• AB00685195-01
• AE-641/40197975
• [5-(2-nitrobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetic acid
• (5-{2-nitrobenzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl)acetic acid
• (Z)-2-(5-(2-nitrobenzylidene)-2,4-dioxothiazolidin-3-yl)acetic acid

• Inchi： 1S/C12H8N2O6S/c15-10(16)6-13-11(17)9(21-12(13)18)5-7-3-1-2-4-8(7)14(19)20/h1-5H,6H2,(H,15,16)/b9-5-
• InChI Key： JHSDXTLOBRHGEP-UITAMQMPSA-N
• SMILES： S1C(N(CC(=O)O)C(/C/1=C/C1C=CC=CC=1[N+](=O)[O-])=O)=O

Computed Properties

• Exact Mass: 308.01030715g/mol
• Monoisotopic Mass: 308.01030715g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 146Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(5Z)-5-(2-nitrophenyl)methylidene-2,4-dioxo-1,3-thiazolidin-3-ylacetic acid

Introduction to 2-(5Z)-5-(2-nitrophenyl)methylidene-2,4-dioxo-1,3-thiazolidin-3-ylacetic Acid (CAS No. 423153-34-8)

2-(5Z)-5-(2-nitrophenyl)methylidene-2,4-dioxo-1,3-thiazolidin-3-ylacetic acid, identified by its Chemical Abstracts Service (CAS) number 423153-34-8, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the thiazolidine class of heterocyclic molecules, characterized by a five-membered ring containing sulfur and two adjacent oxygen atoms. The presence of a nitro group at the 2-nitrophenyl moiety and a conjugated system involving the methylidene bridge enhances its potential as a versatile intermediate in synthetic chemistry and drug discovery.

The molecular structure of this compound exhibits a rich array of functional groups, including a β-keto ester moiety and an acetic acid side chain. Such structural features make it an attractive candidate for further derivatization and exploration in medicinal chemistry. The conjugated system formed by the double bond and the carbonyl groups likely contributes to its unique electronic properties, which may influence its reactivity and biological activity. This conjugation also suggests potential applications in photochemical studies and optoelectronic materials.

In recent years, there has been growing interest in thiazolidine derivatives due to their demonstrated pharmacological properties. Thiazolidine scaffolds are known to be prevalent in biologically active molecules, including nonsteroidal anti-inflammatory drugs (NSAIDs), antihypertensives, and antimicrobial agents. The specific substitution pattern in 2-(5Z)-5-(2-nitrophenyl)methylidene-2,4-dioxo-1,3-thiazolidin-3-ylacetic acid positions it as a promising candidate for further investigation into its pharmacological profile.

One of the most compelling aspects of this compound is its potential role as a key intermediate in the synthesis of more complex pharmacophores. The β-keto ester functionality is particularly valuable in organic synthesis, serving as a precursor for enolate-mediated reactions such as Claisen condensations and Michael additions. These reactions are fundamental tools in constructing diverse molecular architectures, making this compound a valuable asset for synthetic chemists.

The nitro group at the 2-nitrophenyl moiety adds another layer of reactivity to the molecule. Nitroaromatic compounds are well-studied due to their utility as probes in chemical biology and their roles as intermediates in pharmaceutical synthesis. The electron-withdrawing nature of the nitro group can modulate the electronic properties of the conjugated system, potentially influencing both the reactivity and the biological activity of derivatives.

Recent advancements in computational chemistry have enabled more precise predictions of molecular properties and reactivity patterns. By leveraging quantum mechanical calculations, researchers can gain insights into the electronic structure of 2-(5Z)-5-(2-nitrophenyl)methylidene-2,4-dioxo-1,3-thiazolidin-3-ylacetic acid, which can guide experimental design and synthetic strategies. These computational approaches have been particularly useful in understanding the influence of substituents on molecular orbitals and reactivity.

The synthetic utility of this compound extends beyond its immediate pharmacological relevance. Its structural motifs are reminiscent of natural products that have shown significant biological activity. For instance, thiazolidine derivatives have been isolated from microbial sources and have demonstrated antimicrobial and anti-inflammatory properties. By exploring synthetic pathways to modify this core structure, researchers may uncover novel bioactive compounds with therapeutic potential.

Current research trends indicate that hybrid molecules—combinations of different pharmacophoric elements—hold great promise for addressing complex diseases. The structural features of 2-(5Z)-5-(2-nitrophenyl)methylidene-2,4-dioxo-1,3-thiazolidin-3-ylacetic acid make it an ideal candidate for generating such hybrid entities through cross-coupling reactions or other transition-metal-catalyzed transformations.

The spectroscopic properties of this compound have also been examined to better understand its structure-function relationships. Nuclear magnetic resonance (NMR) spectroscopy has revealed detailed information about proton environments and connectivity within the molecule. Infrared (IR) spectroscopy has confirmed the presence of key functional groups such as carbonyls and nitro groups, while mass spectrometry (MS) has provided insights into fragmentation patterns consistent with its proposed structure.

In conclusion,2-(5Z)-5-(2-nitrophenyl)methylidene-2,4-dioxo-1,3-thiazolidin-3-ylacetic acid (CAS No. 423153-34-8) represents a structurally intriguing molecule with significant potential for both synthetic applications and pharmacological exploration. Its unique combination of functional groups positions it as a valuable building block for drug discovery efforts aimed at developing novel therapeutic agents.